Cas no 31883-38-2 (2,5-Dimethylthiophene-3-carbonitrile)

• Product Name: 2,5-Dimethylthiophene-3-carbonitrile
• CAS No: 31883-38-2
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 5710772
• PubChem ID: 18785904
• Update Time: 2025-05-25

2,5-Dimethylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 31883-38-2
• 3-cyano-2,5-dimethylthiophene
• AKOS010815677
• SCHEMBL8100154
• 2,5-Dimethylthiophene-3-carbonitrile

• Inchi： 1S/C7H7NS/c1-5-3-7(4-8)6(2)9-5/h3H,1-2H3
• InChI Key： WVDRPXZCCUCIAF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C#N)=C1C

Computed Properties

• Exact Mass: 137.02992040g/mol
• Monoisotopic Mass: 137.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2,5-Dimethylthiophene-3-carbonitrile

Comprehensive Guide to 2,5-Dimethylthiophene-3-carbonitrile (CAS No. 31883-38-2): Properties, Applications, and Industry Insights

2,5-Dimethylthiophene-3-carbonitrile (CAS No. 31883-38-2) is a specialized organic compound belonging to the thiophene derivatives family. Its unique molecular structure, featuring a nitrile group and two methyl substituents, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. This article delves into its chemical properties, synthesis methods, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

The compound’s IUPAC name, 2,5-dimethylthiophene-3-carbonitrile, reflects its structural precision, which is critical for researchers exploring heterocyclic compounds. With a molecular formula of C₇H₇NS, it exhibits a melting point of 60–62°C and a boiling point of 250–252°C, making it suitable for high-temperature reactions. Its nitrile group enhances reactivity, enabling transformations into amides, carboxylic acids, or tetrazoles—key motifs in drug discovery.

Recent advancements in sustainable synthesis have spotlighted 31883-38-2 as a candidate for catalysis optimization. A 2023 study highlighted its role in palladium-catalyzed cross-coupling reactions, aligning with the industry’s shift toward atom-efficient protocols. Users frequently search for "eco-friendly thiophene synthesis" or "nitrile group applications," underscoring the demand for greener methodologies.

In pharmaceuticals, 2,5-dimethylthiophene-3-carbonitrile serves as a precursor for biologically active molecules. Its incorporation into kinase inhibitors and antimicrobial agents has been documented, resonating with queries like "thiophene in drug design." Meanwhile, material scientists leverage its π-conjugated system for organic semiconductors, tapping into the flexible electronics boom.

From an SEO perspective, terms like "buy 2,5-dimethylthiophene-3-carbonitrile" or "CAS 31883-38-2 suppliers" rank highly, reflecting commercial interest. However, quality control remains paramount—users often seek "HPLC purity standards" or "NMR characterization data," emphasizing the need for reliable sourcing.

Looking ahead, 31883-38-2 is poised to play a pivotal role in AI-augmented chemistry. Predictive algorithms now screen thiophene derivatives for photovoltaic efficiency or drug-likeness, answering queries such as "machine learning in organic synthesis." This synergy of tradition and innovation ensures 2,5-dimethylthiophene-3-carbonitrile remains a cornerstone of modern research.